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Compound of Interest

Compound Name: Oseltamivir-d3

Cat. No.: B11929627 Get Quote

Oseltamivir-d3: A Technical Guide for
Researchers
This technical guide provides comprehensive information on Oseltamivir-d3, a deuterated

analog of the antiviral medication Oseltamivir. It is intended for researchers, scientists, and

drug development professionals. This document outlines suppliers, purchasing details, and

detailed experimental protocols for its use as an internal standard in analytical methods.

Oseltamivir-d3 and its Analogs: Supplier and
Purchasing Information
Oseltamivir-d3 and its related deuterated compounds, such as Oseltamivir-d3 Phosphate

and Oseltamivir-d3 Acid, are available from several reputable suppliers of research chemicals

and pharmaceutical standards. These compounds are primarily used in research and

development and are not intended for human or veterinary use.[1] The following tables

summarize the available information on suppliers, product variations, and purchasing details.

Table 1: Oseltamivir-d3 and its Analogs - Supplier Information
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Supplier Available Forms Website

MedchemExpress
Oseltamivir-d3, Oseltamivir

acid-d3
medchemexpress.com

Clinivex

Oseltamivir-13C-d3,

Oseltamivir-d3 Phosphate,

Oseltamivir-d3 Acid

clinivex.com

Simson Pharma Limited Oseltamivir-D3 Carboxylic Acid simsonpharma.com

Santa Cruz Biotechnology Oseltamivir-d3 Acid scbt.com

Sussex Research Laboratories

Inc.
Oseltamivir-d3 Acid sussex-research.com

A2B Chem Oseltamivir Acid-d3 a2bchem.com

Pharmaffiliates

Oseltamivir-d3, Oseltamivir-d3

Acid, Oseltamivir-d3

Phosphate

pharmaffiliates.com

LGC Standards Oseltamivir acid N-acetyl-d3 lgcstandards.com

Table 2: Oseltamivir-d3 and its Analogs - Purchasing Details
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Product Supplier
CAS
Number

Molecular
Formula

Purity
Pack
Size(s)

Price
(USD)

Oseltamivir

-d3

MedchemE

xpress

1093851-

61-6

C₁₆H₂₅D₃N

₂O₄
-

1mg, 5mg,

10mg

Request

Quote

Oseltamivir

-d3

Pharmaffili

ates

1093851-

61-6

C₁₆H₂₅D₃N

₂O₄
- Enquire

Request

Quote

Oseltamivir

-d3

Phosphate

Clinivex N/A - - Enquire
Request

Quote

Oseltamivir

-d3

Phosphate

Pharmaffili

ates
N/A

C₁₆H₂₈D₃N

₂O₈P
- Enquire

Request

Quote

Oseltamivir

-d3 Acid

MedchemE

xpress

1242184-

43-5

C₁₄H₂₁D₃N

₂O₄
-

1mg, 5mg,

10mg,

25mg,

50mg,

100mg

Request

Quote

Oseltamivir

-d3 Acid
Clinivex

1242184-

43-5
- - Enquire

Request

Quote

Oseltamivir

-D3

Carboxylic

Acid

Simson

Pharma

Limited

N/A - - Enquire
Request

Quote

Oseltamivir

-d3 Acid

Santa Cruz

Biotechnol

ogy

1242184-

43-5

C₁₄H₂₁D₃N

₂O₄
- Enquire

Request

Quote

Oseltamivir

-d3 Acid

Sussex

Research

Laboratorie

s Inc.

1242184-

43-5

C₁₄H₂₁D₃N

₂O₄

>95%

(HPLC)

2mg, 5mg,

10mg

$1,250.00

(for 10mg)

Oseltamivir

Acid-d3
A2B Chem

1242184-

43-5

C₁₄H₂₁D₃N

₂O₄
98% Enquire

Request

Quote
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Oseltamivir

-d3 Acid

Pharmaffili

ates

1242184-

43-5

C₁₄H₂₁D₃N

₂O₄
- Enquire

Request

Quote

Oseltamivir

acid N-

acetyl-d3

LGC

Standards

1242184-

43-5

C₁₄²H₃H₂₁

N₂O₄

>95%

(HPLC)
1mg, 25mg

Request

Quote

Experimental Protocol: Quantification of Oseltamivir
in Human Plasma using LC-MS/MS with Oseltamivir-
d3 as an Internal Standard
The following is a representative protocol synthesized from established methodologies for the

quantitative analysis of Oseltamivir and its active metabolite, Oseltamivir Carboxylate, in

human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][4]

Oseltamivir-d3 is employed as an internal standard (IS) to ensure accuracy and precision.

Materials and Reagents
Oseltamivir reference standard

Oseltamivir Carboxylate reference standard

Oseltamivir-d3 (Internal Standard)

Human plasma (with anticoagulant, e.g., EDTA)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ammonium formate

Water (deionized, 18 MΩ·cm)

Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB) or protein precipitation plates
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Stock and Working Solutions Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Oseltamivir, Oseltamivir

Carboxylate, and Oseltamivir-d3 by dissolving the accurately weighed compounds in

methanol.

Working Standard Solutions: Prepare serial dilutions of the Oseltamivir and Oseltamivir

Carboxylate stock solutions with a 50:50 methanol:water mixture to create calibration

standards.

Internal Standard Working Solution (100 ng/mL): Dilute the Oseltamivir-d3 stock solution

with methanol to achieve a final concentration of 100 ng/mL.[5]

Sample Preparation
Two common methods for sample preparation are Solid-Phase Extraction (SPE) and Protein

Precipitation (PPT).

Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

Loading: To 200 µL of plasma sample, add 50 µL of the Oseltamivir-d3 internal standard

working solution and vortex. Load the entire mixture onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of water.

Elution: Elute the analytes with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

To 50 µL of plasma sample, add 150 µL of the Oseltamivir-d3 internal standard working

solution (in acetonitrile or methanol).[5]

Vortex vigorously for 1 minute to precipitate the proteins.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
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LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-

equilibration step.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Oseltamivir: Q1 313.2 -> Q3 285.2

Oseltamivir Carboxylate: Q1 285.2 -> Q3 138.1[3]

Oseltamivir-d3: Q1 316.2 -> Q3 288.2 (adjust based on specific deuteration pattern)

Data Analysis
Quantify Oseltamivir and Oseltamivir Carboxylate by calculating the peak area ratio of the

analyte to the internal standard (Oseltamivir-d3). Construct a calibration curve by plotting the

peak area ratios of the calibration standards against their known concentrations. Determine the

concentration of the analytes in the unknown samples by interpolation from the calibration

curve.
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Visualized Experimental Workflow
The following diagram illustrates the key steps in the quantification of Oseltamivir in a biological

sample using Oseltamivir-d3 as an internal standard.

Sample Preparation

LC-MS/MS Analysis

Data Processing
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Click to download full resolution via product page

Caption: Workflow for Oseltamivir quantification using Oseltamivir-d3.

Signaling Pathway (Illustrative)
While Oseltamivir-d3 itself is not involved in a signaling pathway (it serves as an analytical

standard), the parent compound, Oseltamivir (as its active metabolite Oseltamivir Carboxylate),

acts by inhibiting the neuraminidase enzyme of the influenza virus. This inhibition prevents the

release of new viral particles from infected host cells, thereby halting the spread of the

infection.
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Caption: Inhibition of influenza neuraminidase by Oseltamivir Carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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